Cas no 2639377-87-8 (rac-tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate)

• Product Name: rac-tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate
• CAS No: 2639377-87-8
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5640328
• PubChem ID: 165898111
• Update Time: 2025-10-29

rac-tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28229131
• 2639377-87-8
• rac-tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro[4.6]undecane-7-carboxylate
• rac-tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate

• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(19)16-9-12(18)11(17)8-15(10-16)6-4-5-7-15/h11-12,17-18H,4-10H2,1-3H3/t11-,12+/m0/s1
• InChI Key： QGONRDMIHOPTJN-NWDGAFQWSA-N
• SMILES： O[C@@H]1[C@@H](CN(C(=O)OC(C)(C)C)CC2(C1)CCCC2)O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70Ų

Additional information on rac-tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate

Professional Introduction to Rac-Tert-Butyl (9R,10S)-9,10-Dihydroxy-7-Azaspiro4.6Undecane-7-Carboxylate (CAS No. 2639377-87-8)

Rac-Tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate, identified by its CAS number 2639377-87-8, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate spirocyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development.

The compound's name provides a detailed insight into its chemical architecture. The term Rac-Tert-butyl indicates the presence of a racemic mixture with a tert-butyl group, which is a common substituent in pharmaceuticals due to its steric properties that can influence the compound's bioavailability and metabolic stability. The notation (9R,10S) specifies the stereochemistry at the 9th and 10th positions of the spirocyclic framework, highlighting the importance of chirality in determining the molecule's biological activity.

The core structure of Rac-Tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate is a spirocyclic compound consisting of a nitrogen-containing heterocycle linked to a six-membered ring. This type of spirocyclic system is known for its structural rigidity and unique electronic properties, which can make it an attractive scaffold for designing novel bioactive molecules. The presence of hydroxyl groups at the 9th and 10th positions further enhances the compound's potential reactivity and interaction with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their diverse pharmacological properties. Spirocycles are known to exhibit high binding affinity and selectivity towards various biological targets, making them promising candidates for drug development. The specific configuration of Rac-Tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate, with its carefully tailored stereochemistry and functional groups, positions it as a potential lead compound for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The spirocyclic core and the nitrogen-containing heterocycle can mimic natural substrates or transition states recognized by enzymes, thereby interfering with their catalytic activity. This has implications for treating various diseases where enzyme inhibition is a viable therapeutic strategy. For instance, research has shown that spirocyclic compounds can be effective in targeting enzymes involved in inflammation and metabolic disorders.

Another area where Rac-Tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate shows promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress. The structural features of this compound may allow it to interact with these pathological processes, potentially offering a new therapeutic approach.

The synthesis of Rac-Tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate presents unique challenges due to its complex stereochemistry. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision. Techniques such as asymmetric catalysis and chiral auxiliary methods have been instrumental in achieving the desired stereochemical outcome. These synthetic strategies not only ensure the production of enantiomerically pure compounds but also pave the way for further structural modifications.

Once synthesized, the biological evaluation of Rac-Tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate involves rigorous testing to assess its efficacy and safety profile. In vitro assays are conducted to evaluate interactions with target enzymes and receptors, while in vivo studies provide insights into its pharmacokinetic properties and potential side effects. These studies are crucial for determining whether the compound has sufficient therapeutic potential to proceed to clinical trials.

The latest research in this field highlights several promising applications of spirocyclic compounds like Rac-Tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate. For example, studies have demonstrated that spirocycles can serve as scaffolds for developing antiviral agents by interfering with viral replication mechanisms. Additionally, their ability to modulate protein-protein interactions makes them attractive candidates for treating diseases caused by protein misfolding or aberrant signaling pathways.

In conclusion, Rac-Tert-butyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable candidate for further exploration in drug discovery efforts aimed at treating various diseases. As synthetic methods continue to improve and our understanding of biological processes deepens, compounds like this one are poised to play a crucial role in developing novel therapies.